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Compound of Interest

Compound Name: Ethyl 3,4-dichlorophenylglyoxylate

Cat. No.: B1301113

In-Depth Technical Guide: Ethyl 3,4-
dichlorophenylglyoxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3,4-
dichlorophenylglyoxylate, a compound of interest in synthetic and medicinal chemistry. This
document details its chemical identity, molecular structure, synthesis, and key physicochemical
properties.

Chemical Identity and Molecular Structure

Ethyl 3,4-dichlorophenylglyoxylate is an organic compound characterized by a dichlorinated
phenyl ring attached to an ethyl glyoxylate moiety.

CAS Number: 34966-52-4[1]

Molecular Formula: C1o0HsCl203[1]

Structural Representation:

The molecular structure of Ethyl 3,4-dichlorophenylglyoxylate is depicted below:
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Reactants

Ethyl Oxalyl Chloride

1,2-Dichlorobenzene

Product

AICls (catalyst) Ethyl 3,4-dichlorophenylglyoxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 3,4-dichlorophenylglyoxylate CAS number and
molecular structure.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301113#ethyl-3-4-dichlorophenylglyoxylate-cas-
number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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